Cas no 918350-17-1 (Benzene, 1-bromo-3-methyl-5-(methylsulfonyl)-)

• Product Name: Benzene, 1-bromo-3-methyl-5-(methylsulfonyl)-
• CAS No: 918350-17-1
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 777011
• PubChem ID: 59251298
• Update Time: 2025-04-19

Benzene, 1-bromo-3-methyl-5-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-methyl-5-(methylsulfonyl)-
• 1-bromo-3-methyl-5-(methylsulfonyl)Benzene
• 1-bromo-3-methyl-5-methylsulfonylbenzene
• FT-0748073
• SCHEMBL2465936
• DTXSID60731343
• VLFFSTHAVZZFJO-UHFFFAOYSA-N
• 918350-17-1
• 1-bromo-3-methanesulfonyl-5-methyl-benzene
• 1-Bromo-3-(methanesulfonyl)-5-methylbenzene

• Inchi： 1S/C8H9BrO2S/c1-6-3-7(9)5-8(4-6)12(2,10)11/h3-5H,1-2H3
• InChI Key： VLFFSTHAVZZFJO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 247.95066g/mol
• Monoisotopic Mass: 247.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų